Benzyl 3-[4-(2-methoxyphenyl)piperazin-1-yl]propylaminoformate

• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol
• IUPAC Name: benzyl N-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl]carbamate
• InChI: InChI=1S/C22H29N3O3/c1-27-21-11-6-5-10-20(21)25-16-14-24(15-17-25)13-7-12-23-22(26)28-18-19-8-3-2-4-9-19/h2-6,8-11H,7,12-18H2,1H3,(H,23,26)
• InChI Key: MBKGZSWYAGEWIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CCCNC(=O)OCC3=CC=CC=C3

Description

Benzyl 3-[4-(2-methoxyphenyl)piperazin-1-yl]propylaminoformate is a useful research compound. Its molecular formula is C22H29N3O3 and its molecular weight is 383.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of benzyl 3-[4-(2-methoxyphenyl)piperazin-1-yl]propylamino-formate dihydrochloride (481 g, 1.05 mol) and potassium carbonate (630 mL, 5.5N, 3.15 mol) in 4L of ethyl acetate was stirred at room temperature for 1 hour. The mixture was washed with water (1×630 mL), treated with silica gel (200 g) and filtered. The filtrate was concentrated under reduced pressure to give benzyl 3-[4-(2-methoxyphenyl)piperazin-1-yl]propylaminoformate (385.9 g, 1.01 mol) as an oil.